Cas no 850729-46-3 (8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 850729-46-3
• MF: C₁₆H₁₇BrN₄O₄
• MW: 409.234582662582
• CID: 6537038
• Update Time: 2025-06-08

8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-bromo-3,7-dihydro-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-

• Inchi： 1S/C16H17BrN4O4/c1-19-13-12(14(23)20(2)16(19)24)21(15(17)18-13)8-10(22)9-25-11-6-4-3-5-7-11/h3-7,10,22H,8-9H2,1-2H3
• InChI Key： AHGGRYHIQWBKMI-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1Br

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 630.3±65.0 °C(Predicted)
• pka: 13.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 850729-46-3)

The compound 8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 850729-46-3) is a highly specialized purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a brominated purine core and a phenoxypropyl side chain, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating adenosine receptors, which are critical targets for treating neurological and cardiovascular diseases.

In recent years, the demand for purine-based compounds has surged, driven by advancements in targeted therapies and personalized medicine. The 8-bromo-7-(2-hydroxy-3-phenoxypropyl) moiety, in particular, has garnered attention for its ability to enhance solubility and bioavailability, addressing one of the key challenges in drug formulation. This aligns with the growing trend of optimizing pharmacokinetic properties in small-molecule therapeutics, a topic frequently searched in academic and industry forums.

From a synthetic chemistry perspective, the 1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione scaffold offers versatile functionalization opportunities. Researchers often explore its reactivity for creating analogs with improved selectivity and potency. The presence of the bromo substituent at the 8-position further enables cross-coupling reactions, a hot topic in modern organic synthesis. This feature is particularly relevant to scientists searching for "C-H activation strategies" or "transition metal-catalyzed transformations."

The compound's potential role in neuroprotective mechanisms has also sparked interest in the neuroscience community. With rising global concerns about neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases, the exploration of purine derivatives as potential therapeutic agents has become a trending research area. This connection to pressing healthcare challenges enhances the compound's relevance in contemporary scientific discourse.

Analytical characterization of CAS No. 850729-46-3 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical manufacturing, another highly searched topic among professionals in the field. The compound's stability under various pH conditions and its compatibility with common excipients are frequently studied parameters, reflecting the industry's focus on robust formulation development.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes for synthesizing this purine derivative. This aligns with the increasing number of searches for "green synthetic methodologies" and "environmentally friendly pharmaceutical processes." The compound's potential for scale-up while minimizing environmental impact remains an active area of investigation, particularly in light of stricter regulatory requirements for chemical manufacturing.

From a commercial perspective, 8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione serves as a building block for various high-value intermediates. Its applications span from academic research to industrial drug development pipelines. The compound's availability through specialized chemical suppliers is often queried by procurement specialists, highlighting the importance of reliable supply chains in research and development.

Ongoing studies are exploring the compound's potential in combination therapies, particularly in oncology applications where purine analogs have shown promise. This connects to the broader trend of combination drug strategies, a frequently searched topic in cancer research circles. The precise mechanism of action and structure-activity relationships of this compound continue to be subjects of active investigation in medicinal chemistry laboratories worldwide.

As computational chemistry and AI-driven drug discovery gain traction, compounds like CAS No. 850729-46-3 are increasingly studied through in silico methods. This reflects the growing intersection between traditional synthetic chemistry and digital technologies, a nexus that dominates many contemporary scientific discussions. The compound's well-defined structure makes it an excellent candidate for molecular docking studies and quantitative structure-activity relationship (QSAR) analyses.

In conclusion, 8-bromo-7-(2-hydroxy-3-phenoxypropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating case study in modern medicinal chemistry. Its multifaceted applications, from basic research to potential therapeutic development, combined with its relevance to current scientific trends, ensure its continued importance in the chemical and pharmaceutical sciences. The compound serves as a testament to the ongoing innovation in heterocyclic chemistry and its critical role in addressing contemporary healthcare challenges.